rac-(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carbonyl chloride, trans
Overview
Description
Rac-(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carbonyl chloride, trans is a useful research compound. Its molecular formula is C10H8ClFO and its molecular weight is 198.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carbonyl chloride, trans involves the conversion of a cyclopropane derivative to a carbonyl chloride through a series of reactions.", "Starting Materials": [ "4-fluorophenylmagnesium bromide", "cyclopropanecarboxylic acid", "thionyl chloride", "triethylamine", "dichloromethane" ], "Reaction": [ "The first step involves the preparation of 4-fluorophenylmagnesium bromide by reacting 4-fluorophenyl bromide with magnesium in anhydrous ether.", "Next, cyclopropanecarboxylic acid is treated with thionyl chloride and triethylamine in dichloromethane to form cyclopropanecarbonyl chloride.", "The resulting cyclopropanecarbonyl chloride is then reacted with 4-fluorophenylmagnesium bromide in dichloromethane to form rac-(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carbonyl chloride, trans." ] } | |
CAS No. |
1414778-87-2 |
Molecular Formula |
C10H8ClFO |
Molecular Weight |
198.6 |
Purity |
95 |
Origin of Product |
United States |
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